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Compound of Interest

Compound Name:
2,4-Dioxaspiro[5.5]undec-8-ene,

3-(2-furanyl)-

CAS No.: 80449-31-6

Cat. No.: B036296

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Ulinastatin, a Potent
Endogenous Protease Inhibitor
Ulinastatin, identified by CAS number 80449-32-7, is a glycoprotein of significant interest in the

medical and scientific communities.[1] Extracted and purified from human urine, it functions as

a urinary trypsin inhibitor (UTI).[1] This acidic glycoprotein is composed of 143 amino acids and

possesses a molecular weight ranging from 25 to 40 kDa.[1][2] Structurally, Ulinastatin is

characterized by two Kunitz-type domains, which are responsible for its potent serine protease

inhibitory activity.[3]

Clinically, highly purified Ulinastatin has been utilized in several Asian countries, including

Japan, South Korea, China, and India, for the management of various critical conditions.[1]

These include acute and chronic pancreatitis, sepsis, septic shock, and Stevens-Johnson

syndrome.[1] Marketed under brand names such as Miraclid, U-Tryp, and Techpool Roan, its

therapeutic efficacy stems from its broad-spectrum inhibition of serine proteases and its ability
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to modulate the inflammatory cascade.[1] This guide provides a comprehensive technical

overview of Ulinastatin, encompassing its physicochemical properties, manufacturing

processes, mechanism of action, experimental protocols, and toxicological profile.

Physicochemical and Biological Properties
Ulinastatin's identity as a glycoprotein dictates its key physicochemical and biological

characteristics. A thorough understanding of these properties is essential for its formulation,

handling, and application in both research and clinical settings.

Property Value Source(s)

CAS Number 80449-32-7 [1]

Synonyms
Urinary Trypsin Inhibitor (UTI),

Bikunin, Urinastatin
[1]

Molecular Weight 25 - 40 kDa (glycoprotein) [1]

Isoelectric Point (pI) 2.6 [2]

Appearance
Light brown to brown, clear

liquid
[4]

Storage Temperature
2°C to 8°C, protected from

light
[3]

Solubility Soluble in water [3]

Half-life
Approximately 40 minutes after

intravenous injection
[3]

Excretion

24% of the administered dose

is excreted in the urine within 6

hours

[3]

Manufacturing and Purification: From Human Urine
to a Purified Glycoprotein
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The primary source for commercially available Ulinastatin is human urine. The purification

process is a multi-step procedure designed to isolate the glycoprotein with high purity and

activity. While recombinant production methods are being explored, the extraction from urine

remains a prevalent method.[5]

Workflow for Purification of Ulinastatin from Human
Urine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/32473570/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Pre-treatment of Urine

Step 2: Initial Purification

Step 3: Chromatographic Purification

Human Urine

Addition of Nitrite & pH Adjustment

Ammonium Sulfate Precipitation

Vacuum Filtration

Collect Filter Cake

Dissolve Filter Cake in Water & pH Adjustment

Polyethylene Glycol (PEG) Precipitation

Filtration & Drying of Precipitate

Dissolve Precipitate in Water

Dialysis

Crude Ulinastatin Product

Gel Column Chromatography (Sephadex G-75)

Cation Exchange Chromatography (732 type resin)

Elution with Hydrochloric Acid

Concentration & Lyophilization

Purified Ulinastatin Product
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Caption: Purification workflow of Ulinastatin from human urine.
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Detailed Protocol for Purification from Human Urine
The following protocol is a synthesis of the steps described in patent literature, providing a

comprehensive overview of the manufacturing process.[2][6]

Step 1: Pre-treatment of Urine

Add nitrite to collected human urine and adjust the pH.

Perform precipitation by adding an ammonium sulfate solution.

Collect the precipitate by vacuum filtration, retaining the filter cake.[2][6]

Step 2: Initial Purification

Dissolve the filter cake in water and adjust the pH.

Add polyethylene glycol (PEG) to induce further precipitation.

Filter and dry the resulting precipitate.

Dissolve the dried precipitate in water.

Perform dialysis to remove small molecule impurities, yielding a crude Ulinastatin product.[2]

[6]

Step 3: Chromatographic Purification

Dissolve the crude Ulinastatin in water and load it onto a gel column (e.g., Sephadex G-75)

for size-exclusion chromatography. Elute with distilled water and collect the relevant

fractions.

Pool the active fractions, concentrate, and then load onto a cation exchange

chromatography column (e.g., 732 type cation exchange resin).

Elute the bound Ulinastatin with a hydrochloric acid solution.

Collect the eluent containing the purified Ulinastatin, concentrate it, and then lyophilize to

obtain the final, purified product.[2][6]
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Mechanism of Action: A Multi-pronged Attack on
Inflammation
Ulinastatin exerts its therapeutic effects through a multifaceted mechanism of action, primarily

centered on the inhibition of serine proteases and the subsequent modulation of inflammatory

signaling pathways.

Inhibition of Serine Proteases
Ulinastatin is a broad-spectrum inhibitor of serine proteases. Its two Kunitz-type domains allow

it to bind to and inactivate a wide array of these enzymes, including:

Trypsin

Chymotrypsin

Kallikrein

Plasmin

Neutrophil elastase

Cathepsin

Thrombin

Coagulation factors IXa, Xa, XIa, and XIIa[1][3]

By inhibiting these proteases, Ulinastatin can attenuate the enzymatic cascades that contribute

to tissue damage and inflammation in conditions like pancreatitis and sepsis.

Modulation of Inflammatory Signaling Pathways
Recent research has elucidated the impact of Ulinastatin on key intracellular signaling

pathways that regulate the inflammatory response.

Inhibition of the TLR4/MyD88/NF-κB Signaling Pathway In the context of sepsis, bacterial

endotoxins like lipopolysaccharide (LPS) can activate Toll-like receptor 4 (TLR4). This
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activation triggers a downstream signaling cascade involving Myeloid differentiation primary

response 88 (MyD88), leading to the activation of the transcription factor Nuclear Factor-kappa

B (NF-κB). Activated NF-κB then translocates to the nucleus and promotes the transcription of

pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. Studies have shown that

Ulinastatin can significantly inhibit the expression of TLR4, MyD88, and NF-κB, thereby

reducing the production of these inflammatory mediators and protecting against sepsis-induced

tissue injury.[7]
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Caption: Ulinastatin's inhibition of the TLR4/MyD88/NF-κB pathway.
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Inhibition of the JNK/NF-κB Signaling Pathway Ulinastatin has also been shown to suppress

LPS-induced inflammatory injury by inhibiting the phosphorylation of c-Jun N-terminal kinase

(JNK). This, in turn, prevents the degradation of IκBα, an inhibitor of NF-κB, thereby blocking

NF-κB activation.

Experimental Protocols
For researchers and drug development professionals, standardized assays are crucial for

evaluating the activity and efficacy of Ulinastatin.

Fluorometric Serine Protease Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of Ulinastatin

against a specific serine protease using a fluorogenic substrate.

Materials:

Purified Ulinastatin

Target serine protease (e.g., trypsin, chymotrypsin)

Fluorogenic protease substrate (e.g., FITC-casein)

Assay buffer (e.g., Tris-HCl or PBS at appropriate pH)

96-well black microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of Ulinastatin in the assay buffer.

Prepare a series of dilutions of Ulinastatin to be tested.

In the wells of the 96-well microplate, add the assay buffer, the Ulinastatin dilutions, and the

serine protease solution. Include a control well with no Ulinastatin.
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Incubate the plate at a controlled temperature (e.g., 37°C) for a pre-determined time to allow

for the interaction between the inhibitor and the enzyme.

Add the fluorogenic substrate to all wells to initiate the enzymatic reaction.

Immediately begin monitoring the fluorescence intensity over time using a fluorescence

microplate reader with appropriate excitation and emission wavelengths for the chosen

substrate.

The rate of increase in fluorescence is proportional to the protease activity. Calculate the

percentage of inhibition for each Ulinastatin concentration compared to the control.

Plot the percentage of inhibition against the logarithm of the Ulinastatin concentration to

determine the IC50 value.

Toxicology and Safety Profile
Ulinastatin generally exhibits a favorable safety profile, with adverse effects being rare.

Parameter Value Species Source(s)

Lethal Dose 50%

(LD50)
> 3 x 10^6 U/kg Mouse, Rat [8]

Adverse Effects: In a Japanese study, adverse effects were reported in 0.84% of patients and

were generally mild.[3] These included:

Increased transaminases (0.36%)

Eosinophilia or leucopenia (0.16%)

Rash (0.13%)

Gastrointestinal symptoms (0.08%)

Fever (0.02%)

Local irritation at the injection site (0.02%)[3]
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Conclusion and Future Directions
Ulinastatin (CAS 80449-32-7) is a well-characterized glycoprotein with potent serine protease

inhibitory and anti-inflammatory properties. Its established clinical use in several countries for

critical conditions like pancreatitis and sepsis underscores its therapeutic potential. The

detailed understanding of its purification from human urine provides a basis for its current

production, while the elucidation of its mechanism of action at the molecular level, particularly

its inhibition of the NF-κB signaling pathway, opens avenues for further research and

development.

Future investigations may focus on the development of robust and scalable recombinant

production methods to ensure a consistent and high-quality supply. Further exploration of its

therapeutic applications in other inflammatory and protease-driven diseases is also warranted.

The comprehensive technical information provided in this guide serves as a valuable resource

for scientists and clinicians working with this important therapeutic agent.

References
Karnad, D. R., Bhadade, R., Verma, P. K., Moulick, N., Daga, M., Chafekar, N., & Iyer, S.

(2014). Intravenous administration of ulinastatin (human urinary trypsin inhibitor) in severe

sepsis: a multicenter randomized controlled study. Journal of Critical Care, 29(5), 737-743.

[Link]

Alkem Laboratories. (2019). Ulinastatin. [Link]

CN105535951A - Ulinastatin injection and preparation method for same - Google Patents.
(n.d.).

Wikipedia. (2023). Ulinastatin. [Link]

CN109776674B - Purified ulinastatin, preparation method thereof and pharmaceutical
composition containing ulinastatin - Google Patents. (n.d.).

WIPO Patentscope. (n.d.). 109776674 Purified ulinastatin, preparation method thereof and

pharmaceutical composition containing ulinastatin. Retrieved January 23, 2026, from [Link]

Li, Y., Wang, Y., Zhang, Y., Li, Y., & Wang, Y. (2022). The role of TLR4/MyD88/NF-κB in the

protective effect of ulinastatin on the intestinal mucosal barrier in mice with sepsis. BMC

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4159578/
https://www.alkemlabs.com/pdf/ulinastatin.pdf
https://en.wikipedia.org/wiki/Ulinastatin
https://patentscope.wipo.int/search/en/detail.jsf?docId=CN255401937
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gastroenterology, 22(1), 28. [Link]

Li, Q., Li, X., Wang, Y., Zhang, Y., & Li, Y. (2017). Safety and tolerability of high-dose

ulinastatin after 2-hour intravenous infusion in adult healthy Chinese volunteers: A

randomized, double-blind, placebo-controlled, ascending-dose study. PloS one, 12(5),

e0177425. [Link]

Xu, J., Wu, H., Zhang, J., & Li, Q. (2019). Blockade of NF-κB and MAPK pathways by

ulinastatin attenuates wear particle-stimulated osteoclast differentiation in vitro and in vivo.

Bioscience reports, 39(1), BSR20181512. [Link]

Chai, Y., Geng, Z., Liu, Y., Zhang, H., & Liu, Y. (2020). Recombinant human ulinastatin

improves immune dysfunction of dendritic cells in septic mice by inhibiting endoplasmic

reticulum stress-related apoptosis. International immunopharmacology, 85, 106643. [Link]

Abou-El-Ghait, R. H., El-Kherbetawy, M. K., El-Sayed, A. M., & El-Kashef, H. A. (2020). Role

of serine protease inhibitor, ulinastatin, in rat model of hepatic encephalopathy: aquaporin 4

molecular targeting and therapeutic implication. Metabolic brain disease, 35(8), 1279-1291.

[Link]

Official Monographs for Part I / Ulinastatin. (n.d.). Retrieved January 23, 2026, from [Link]

Chai, C., Liu, Y., Li, S., Wang, H., & Chai, Y. (2018). Ulinastatin mediates suppression of

regulatory T cells through TLR4/NF-κB signaling pathway in murine sepsis. International

immunopharmacology, 64, 324-331. [Link]

Wang, H., Liu, Y., Wang, D., & Zhang, H. (2018). Ulinastatin attenuates LPS-induced

inflammation in mouse macrophage RAW264.7 cells by inhibiting the JNK/NF-κB signaling

pathway and activating the PI3K/Akt/Nrf2 pathway. Acta biochimica et biophysica Sinica,

50(1), 51-58. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8759711/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5426720/
https://portlandpress.com/bioscirep/article/39/1/BSR20181512/220379/Blockade-of-NF-B-and-MAPK-pathways-by-ulinastatin
https://pubmed.ncbi.nlm.nih.gov/32473570/
https://pubmed.ncbi.nlm.nih.gov/32794154/
https://www.pmda.go.jp/files/000153258.pdf#page=939
https://pubmed.ncbi.nlm.nih.gov/30261464/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5760980/
https://www.benchchem.com/product/b036296?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. ulinastatin - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices,
News, GMP [pharmacompass.com]

2. CN109776674B - Purified ulinastatin, preparation method thereof and pharmaceutical
composition containing ulinastatin - Google Patents [patents.google.com]

3. alkemlabs.com [alkemlabs.com]

4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

5. Recombinant human ulinastatin improves immune dysfunction of dendritic cells in septic
mice by inhibiting endoplasmic reticulum stress-related apoptosis - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. biomol.com [biomol.com]

7. Protease Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ulinastatin (CAS
Number: 80449-32-7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036296/docs#an-in-depth-technical-guide-to-
ulinastatin-cas-number-80449-32-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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